Cas no 505066-94-4 (4-Hexynoic acid, 2,3,3-trimethyl-)

• Product Name: 4-Hexynoic acid, 2,3,3-trimethyl-
• CAS No: 505066-94-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 364774
• PubChem ID: 58025226
• Update Time: 2025-04-19

4-Hexynoic acid, 2,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Hexynoic acid, 2,3,3-trimethyl-
• 2,3,3-trimethylhex-4-ynoic acid
• DTXSID10728662
• 505066-94-4
• SCHEMBL13101766

• Inchi： 1S/C9H14O2/c1-5-6-9(3,4)7(2)8(10)11/h7H,1-4H3,(H,10,11)
• InChI Key： KYDGEJUVLBFYKP-UHFFFAOYSA-N
• SMILES： OC(C(C)C(C#CC)(C)C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3